Cas no 99910-55-1 (Octanoylglucuronide)

Octanoylglucuronide structure
Octanoylglucuronide structure
Product Name:Octanoylglucuronide
CAS No:99910-55-1
MF:C14H24O8
MW:320.335565567017
CID:1003081
Update Time:2023-08-03

Octanoylglucuronide Chemical and Physical Properties

Names and Identifiers

    • octanoylglucuronide
    • Octanoyl-beta-D-glucuronide
    • Octanoylglucuronoside
    • Octanoyl-beta-D-glucuronoside
    • Octanoyl-beta-delta-glucuronide
    • 1-O-Octanoylhexopyranuronic acid
    • Octanoyl-beta-delta-glucuronoside
    • 1-O-octanoyl-beta-D-glucopyranuronic acid
    • Q27139246
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(octanoyloxy)oxane-2-carboxylic acid
    • (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(octanoyloxy)tetrahydro-2H-pyran-2-carboxylic acid
    • Octanoylglucuronide
    • Inchi: 1S/C14H24O8/c1-2-3-4-5-6-7-8(15)21-14-11(18)9(16)10(17)12(22-14)13(19)20/h9-12,14,16-18H,2-7H2,1H3,(H,19,20)/t9-,10-,11+,12-,14+/m0/s1
    • InChI Key: ASFORWUCPCKFPY-BYNIDDHOSA-N
    • SMILES: O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC(CCCCCCC)=O)O)O)O

Computed Properties

  • Exact Mass: 320.147
  • Monoisotopic Mass: 320.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134

Experimental Properties

  • Density: 1.33
  • Boiling Point: 498.1°C at 760 mmHg
  • Flash Point: 180.6°C
  • Refractive Index: 1.533
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